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Compound of Interest

Compound Name: Undecanenitrile

Cat. No.: B1346573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of

undecanenitrile as a solvent in specific chemical reactions, with a primary focus on its

application in electrochemical systems, particularly in the formulation of electrolytes for wide-

temperature lithium-ion batteries. While direct experimental data for undecanenitrile as a

solvent is limited in publicly available literature, its properties as a long-chain nitrile suggest its

suitability in applications where other nitriles, such as acetonitrile, butyronitrile, and valeronitrile,

have shown promise.

Physicochemical Properties of Undecanenitrile
Undecanenitrile is a colorless to pale yellow liquid with a characteristic nitrile odor.[1] Its long

alkyl chain and polar nitrile group give it a unique combination of properties that can be

advantageous in specific solvent applications. A summary of its key physical and chemical

properties is presented in Table 1.

Table 1: Physicochemical Properties of Undecanenitrile
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Property Value Reference

Molecular Formula C₁₁H₂₁N [2]

Molecular Weight 167.29 g/mol [2]

CAS Number 2244-07-7 [3]

Appearance Colorless to pale yellow liquid [1]

Boiling Point
252.00 to 254.00 °C @ 760.00

mm Hg

Specific Gravity
0.82000 to 0.82400 @ 20.00

°C

Refractive Index
1.43100 to 1.43500 @ 20.00

°C

Flash Point
> 230.00 °F. TCC ( > 110.00

°C. )

Solubility
Soluble in alcohol; Insoluble in

water

Application in Lithium-Ion Battery Electrolytes
The demand for lithium-ion batteries that can operate over a wide temperature range has

driven research into novel electrolyte formulations. Nitrile-based solvents are promising

candidates due to their high ionic conductivity and low de-solvation energy, which can improve

the kinetics of interfacial ion transfer.

Rationale for Undecanenitrile as an Electrolyte Solvent
Studies on nitrile solvents with varying carbon chain lengths (acetonitrile, butyronitrile,

valeronitrile) have shown that an increase in the carbon chain length can enhance the stability

of the nitrile functional group and the concentration of contact ion pairs in the electrolyte. This

suggests that undecanenitrile, with its long C11 chain, could offer improved stability and

performance, particularly at higher temperatures. The low freezing point of many nitriles also
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contributes to better low-temperature performance compared to traditional carbonate-based

electrolytes.

The proposed mechanism involves the formation of a stable solid electrolyte interphase (SEI)

on the electrode surface, facilitated by the nitrile solvent. This robust SEI layer is crucial for

preventing solvent decomposition and ensuring long-term cycling stability.
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Caption: Proposed mechanism of SEI formation with undecanenitrile.

Experimental Protocol: Preparation and Evaluation
of an Undecanenitrile-Based Electrolyte
This protocol outlines a hypothetical experiment to evaluate the performance of an

undecanenitrile-based electrolyte in a lithium-ion battery.

Materials
Undecanenitrile (≥98% purity)

Lithium hexafluorophosphate (LiPF₆, battery grade)

Ethylene carbonate (EC, battery grade)
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Ethyl methyl carbonate (EMC, battery grade)

Graphite anode

LiNi₀.₅Mn₁.₅O₄ (LNMO) cathode

Celgard separator

Coin cell components (CR2032)

Argon-filled glovebox

Electrolyte Preparation
Baseline Electrolyte (Control): Prepare a solution of 1 M LiPF₆ in a 3:7 (v/v) mixture of

ethylene carbonate (EC) and ethyl methyl carbonate (EMC).

Undecanenitrile-Based Electrolyte: Prepare a solution of 1 M LiPF₆ in a mixture of

undecanenitrile, EC, and EMC. A suggested starting ratio is 1:3:6 (v/v/v) of

undecanenitrile:EC:EMC. Note: The optimal ratio will need to be determined experimentally.

All electrolyte preparation should be conducted inside an argon-filled glovebox to minimize

moisture and oxygen contamination.

Coin Cell Assembly
Assemble CR2032 coin cells inside the argon-filled glovebox.

Use a graphite anode, a LiNi₀.₅Mn₁.₅O₄ cathode, and a Celgard separator.

Add approximately 20 µL of the prepared electrolyte to each cell before sealing.

Electrochemical Testing
Formation Cycling: Cycle the cells at a C/10 rate (a full charge/discharge in 10 hours) for the

first 3-5 cycles to allow for the formation of a stable SEI layer.

Rate Capability Testing: Cycle the cells at various C-rates (e.g., C/5, C/2, 1C, 2C, 5C) to

evaluate the performance under different current densities.
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Wide-Temperature Cycling: Perform cycling tests at a range of temperatures (e.g., -20°C,

0°C, 25°C, 55°C) to assess the performance under extreme conditions.

Electrochemical Impedance Spectroscopy (EIS): Conduct EIS measurements to analyze the

interfacial resistance and ionic conductivity of the electrolytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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